Cas no 2352100-22-0 (Tert-butyl 2-amino-2-(2,3-difluorophenyl)acetate)

• Product Name: Tert-butyl 2-amino-2-(2,3-difluorophenyl)acetate
• CAS No: 2352100-22-0
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 5638188
• PubChem ID: 165919894
• Update Time: 2025-06-10

Tert-butyl 2-amino-2-(2,3-difluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-28277552
• 2352100-22-0
• tert-butyl 2-amino-2-(2,3-difluorophenyl)acetate
• Tert-butyl 2-amino-2-(2,3-difluorophenyl)acetate

• Inchi： 1S/C12H15F2NO2/c1-12(2,3)17-11(16)10(15)7-5-4-6-8(13)9(7)14/h4-6,10H,15H2,1-3H3
• InChI Key： JUJMFSKBWKOLKR-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-2-(2,3-difluorophenyl)acetate

Comprehensive Overview of Tert-butyl 2-amino-2-(2,3-difluorophenyl)acetate (CAS No. 2352100-22-0)

Tert-butyl 2-amino-2-(2,3-difluorophenyl)acetate (CAS No. 2352100-22-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of fluorinated amino acid derivatives, which are gaining significant attention due to their unique physicochemical properties and applications in drug discovery. The presence of the 2,3-difluorophenyl moiety enhances its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and GPCR-targeted therapeutics.

In recent years, the demand for fluorinated compounds like Tert-butyl 2-amino-2-(2,3-difluorophenyl)acetate has surged, driven by their role in improving metabolic stability and bioavailability of drug candidates. Researchers frequently search for "fluorinated amino acid synthesis" or "2,3-difluorophenyl derivatives applications," reflecting the growing interest in this chemical space. The tert-butyl ester group in this compound offers additional advantages, such as ease of deprotection under mild conditions, making it a versatile intermediate in multi-step syntheses.

The synthesis of Tert-butyl 2-amino-2-(2,3-difluorophenyl)acetate typically involves asymmetric hydrogenation or chiral resolution techniques, aligning with the pharmaceutical industry's focus on enantioselective methodologies. Queries like "chiral synthesis of fluorinated acetates" or "CAS 2352100-22-0 suppliers" highlight the commercial and academic relevance of this compound. Its structural features also make it a candidate for studying fluorine-protein interactions, a hot topic in computational chemistry and molecular modeling.

From a regulatory perspective, Tert-butyl 2-amino-2-(2,3-difluorophenyl)acetate is classified as a non-hazardous research chemical under standard handling conditions. However, proper laboratory practices should always be followed, as with any synthetic intermediate. The compound's stability and solubility profile (often explored via searches like "solubility of 2,3-difluorophenyl acetates") make it suitable for diverse reaction conditions, including aqueous-organic biphasic systems.

Innovative applications of this compound are emerging in materials science, particularly in the design of fluorinated liquid crystals and polymeric coatings. These developments respond to industry demands for high-performance materials with enhanced thermal and chemical resistance. The 2,3-difluorophenyl unit's electronic effects are also being investigated for optoelectronic applications, as seen in rising search trends for "fluorinated aromatic compounds in OLEDs."

Quality control of Tert-butyl 2-amino-2-(2,3-difluorophenyl)acetate typically involves HPLC analysis with UV or MS detection, addressing common purchaser concerns about "CAS 2352100-22-0 purity specifications." The compound's characterization data, including ¹H/¹⁹F NMR spectra and mass spectrometry results, are crucial for research applications requiring precise structural confirmation.

Looking ahead, the versatility of Tert-butyl 2-amino-2-(2,3-difluorophenyl)acetate positions it as a key player in the expanding field of fluorine chemistry. With increasing research into targeted drug delivery and personalized medicine, this compound's role as a synthetic precursor is likely to grow. Future developments may explore its incorporation into PROTACs (Proteolysis Targeting Chimeras) or other advanced therapeutic modalities, making it a compound worth watching in coming years.